N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(methylthio)benzamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C13H14N2OS2/c1-8-9(2)18-13(14-8)15-12(16)10-6-4-5-7-11(10)17-3/h4-7H,1-3H3,(H,14,15,16)
• InChI Key: MAAOVMMMCULXSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2SC)C
• Molecular Formula: C13H14N2OS2
• Molecular Weight: 278.4 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(methylthio)benzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential as an anti-cancer agent. It was first synthesized in the 1980s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(methylthio)benzamide is not fully understood, but it is believed to work by activating the immune system to attack cancer cells. It has been shown to stimulate the production of cytokines, which are proteins that help regulate the immune response.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which can help to improve blood flow and reduce inflammation. It has also been shown to inhibit the growth of blood vessels that supply tumors with nutrients, which can help to slow or stop tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(methylthio)benzamide is that it has been shown to have anti-tumor activity against a wide range of cancer types. It has also been shown to enhance the efficacy of other cancer treatments, which could make it a useful addition to current treatment regimens. However, one limitation of this compound is that its mechanism of action is not fully understood, which could make it difficult to develop more targeted and effective treatments based on this compound.

Future Directions

There are several areas of future research that could be explored with N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(methylthio)benzamide. One area of interest is the development of more targeted therapies based on this compound. Another area of interest is the investigation of the potential use of this compound in combination with other cancer treatments, such as immunotherapy. Additionally, further studies could be done to better understand the mechanisms of action of this compound and how it interacts with the immune system.

Synthesis Methods

The synthesis of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(methylthio)benzamide involves several steps, including the reaction of 2-bromo-4,5-dimethylthiazole with methylthiophenyl ketone, followed by reduction and acylation. The final product is obtained as a white crystalline powder.

Scientific Research Applications

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(methylthio)benzamide has been extensively studied for its potential as an anti-cancer agent. In preclinical studies, it has been shown to have anti-tumor activity against a variety of cancer types, including lung, colon, and breast cancer. It has also been shown to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy.